3-[3-(1-methyl-1H-imidazol-2-yl)phenyl]-1H-pyrazole trifluoroacetate

• IUPAC Name: 1-methyl-2-[3-(1H-pyrazol-5-yl)phenyl]imidazole
• InChI: InChI=1S/C13H12N4/c1-17-8-7-14-13(17)11-4-2-3-10(9-11)12-5-6-15-16-12/h2-9H,1H3,(H,15,16)
• InChI Key: BNYKRFSVLYKKMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2=CC=CC(=C2)C3=CC=NN3
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Pyrazole is a similar heterocyclic ring, but with two adjacent nitrogen atoms. Trifluoroacetate is a salt or ester of trifluoroacetic acid, often used in organic synthesis due to its volatility.

Molecular Structure Analysis

The molecular structure of imidazole and pyrazole rings is well understood. Imidazole has a five-membered ring with two non-adjacent nitrogen atoms, while pyrazole has two adjacent nitrogen atoms in its five-membered ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. The properties of the specific compound you mentioned could vary based on the presence of the pyrazole ring and the trifluoroacetate group.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Many drugs containing imidazole or pyrazole rings work by interacting with biological targets, such as enzymes or receptors.